Cas no 68019-63-6 (1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole)

• Product Name: 1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole
• CAS No: 68019-63-6
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• MDL: MFCD00694527
• CID: 3065000
• PubChem ID: 741339
• Update Time: 2025-05-20

1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-4-nitro-1H-imidazole
• 106-770-5
• CB07356
• 1-[(4-fluorophenyl)methyl]-4-nitro-1H-imidazole
• STK836132
• SCHEMBL21199185
• EU-0010545
• 1-((4-fluorophenyl)methyl)-4-nitro-1H-imidazole
• SMSF0008114
• Oprea1_345810
• CCG-19766
• BIM-0013792.P001
• AKOS000506415
• CBMicro_013933
• 1-[(4-fluorophenyl)methyl]-4-nitroimidazole
• EN300-29862
• AG-205/07943056
• 68019-63-6
• G35675
• Z235362871
• 1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole

• MDL： MFCD00694527
• Inchi： 1S/C10H8FN3O2/c11-9-3-1-8(2-4-9)5-13-6-10(12-7-13)14(15)16/h1-4,6-7H,5H2
• InChI Key： LLBADCKDSZVYBL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=NC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 221.06005467Da
• Monoisotopic Mass: 221.06005467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole

Comprehensive Overview of 1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole (CAS No. 68019-63-6)

1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole (CAS No. 68019-63-6) is a specialized nitroimidazole derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its fluorophenyl and nitro functional groups, has garnered attention due to its potential role in drug development and biochemical studies. Researchers are increasingly exploring its properties, such as molecular stability, bioavailability, and reactivity, to unlock new therapeutic possibilities.

The structural uniqueness of 1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole lies in its imidazole ring, a heterocyclic moiety prevalent in many biologically active compounds. The addition of a 4-fluorophenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Meanwhile, the nitro group at the 4-position contributes to its electron-withdrawing properties, which may influence its metabolic pathways and interaction with enzymes. These features make it a subject of interest in medicinal chemistry and targeted therapy research.

Recent trends in scientific literature highlight a growing focus on nitroimidazole-based compounds for their antimicrobial and antiparasitic properties. While CAS No. 68019-63-6 is not yet widely commercialized, its structural analogs have shown promise in addressing drug-resistant infections—a pressing global health challenge. This aligns with current user searches for "novel antimicrobial agents" and "imidazole derivatives in medicine," reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, 1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole serves as a valuable intermediate. Its fluorinated aromatic system allows for further functionalization, enabling the creation of diverse small-molecule libraries for high-throughput screening. Laboratories specializing in fragment-based drug discovery often prioritize such building blocks to explore structure-activity relationships (SAR). This aligns with industry demands for "custom synthesis intermediates" and "pharmacophore optimization," as evidenced by search engine analytics.

Quality control and analytical characterization are paramount for CAS No. 68019-63-6. Advanced techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy ensure batch-to-batch consistency—a frequent concern among purchasers searching for "certified reference standards." The compound's chromatographic behavior and spectral fingerprints are well-documented in supplier catalogs, catering to researchers needing "detailed technical data sheets."

Environmental and safety profiles of nitroimidazole derivatives remain a hot topic, with queries like "green synthesis of imidazoles" gaining traction. While 68019-63-6 requires standard laboratory precautions, its biodegradability and ecotoxicological impact are areas of active investigation—reflecting the broader shift toward sustainable chemistry practices. Regulatory-compliant handling protocols are readily available from reputable suppliers to address "compound storage guidelines."

In conclusion, 1-(4-fluorophenyl)methyl-4-nitro-1H-imidazole represents a versatile scaffold bridging academic research and industrial applications. Its dual functionality—combining fluorine chemistry with nitroheterocyclic cores—positions it as a compelling candidate for innovators exploring "next-generation bioactive molecules." As the scientific community continues to decode its potential, this compound may soon feature prominently in peer-reviewed studies addressing "emerging chemical entities."